N-(4-sulfamoylphenethyl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-[2-(4-sulfamoylphenyl)ethyl]-2-(thiophene-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C17H16N4O5S2/c18-28(24,25)12-5-3-11(4-6-12)7-8-19-15(22)13-10-26-17(20-13)21-16(23)14-2-1-9-27-14/h1-6,9-10H,7-8H2,(H,19,22)(H2,18,24,25)(H,20,21,23)
• InChI Key: CLYAXLVIOBNLFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NC(=CO2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H16N4O5S2
• Molecular Weight: 420.5 g/mol

Description

N-(4-sulfamoylphenethyl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide, also known as STO-609, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. STO-609 is a selective inhibitor of Ca2+/calmodulin-dependent protein kinase kinase (CaMKK), which plays a crucial role in regulating cellular energy metabolism, calcium homeostasis, and cell survival.

Scientific Research Applications

Synthesis and Reactivity

The synthesis of complex molecules often involves the formation of oxazole rings, which are crucial structural motifs in various natural products and pharmaceutical compounds. For example, the methodology involving the reaction of triazoles with thioesters to produce β-sulfanyl enamides demonstrates the intricacies of introducing sulfur-containing functional groups into complex molecules (Miura, Fujimoto, Funakoshi, & Murakami, 2015). Additionally, the development of expedient methods for the assembly of 2,4-disubstituted oxazoles showcases the versatility of gold-catalyzed reactions in synthesizing oxazole-containing structures (Luo, Ji, Li, & Zhang, 2012).

Antiviral Activities

Compounds containing thiazole and oxazole moieties have been investigated for their potential antiviral activities. Research into thiazole C-nucleosides, for instance, has shown that certain modifications of thiazole-carboxamide structures can lead to significant antiviral activity against various viruses (Srivastava, Pickering, Allen, Streeter, Campbell, Witkowski, Sidwell, & Robins, 1977). These studies provide a foundational understanding of how specific structural features can influence biological activity, potentially guiding the development of new antiviral agents.

Antibacterial Activities

The design and synthesis of molecules with specific functional groups, such as carboxamides, have implications for developing antibacterial agents. For example, the structural and physicochemical characterization of carboxamides and their metal complexes revealed their potential as antibacterial agents against E. coli, highlighting the importance of molecular structure in determining biological activity (Aktan, Gündüzalp, & Özmen, 2017).